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Abstract

N-Acetylsphingosylphosphorylcholine, more commonly known as sphingomyelin, is a
critical sphingolipid component of animal cell membranes, particularly abundant in the myelin
sheath of nerve cells.[1] Its unique structure, consisting of a ceramide core and a
phosphocholine headgroup, allows it to play significant roles in membrane structure, signal
transduction, and apoptosis.[1][2] This technical guide provides a comprehensive overview of
the complete chemical structure of sphingomyelin, its biosynthesis, and its central role in
cellular signaling pathways. Detailed experimental protocols for its extraction and analysis are
provided, along with quantitative data to support researchers in their study of this multifaceted
lipid.

The Complete Chemical Structure of N-
Acetylsphingosylphosphorylcholine

N-Acetylsphingosylphosphorylcholine is an amphipathic molecule, meaning it possesses
both a hydrophilic (water-attracting) head and a hydrophobic (water-repelling) tail. This
structure is fundamental to its function within the lipid bilayer of cell membranes.[2]
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The molecule is composed of three primary components:

¢ A Sphingosine Backbone: This is a long-chain, unsaturated amino alcohol that forms the
core of the molecule.[2]

o A Fatty Acid: A long-chain fatty acid is attached to the amino group of the sphingosine
backbone via an amide linkage. The combination of the sphingosine and the fatty acid is
known as a ceramide.[2] The length and saturation of this fatty acid chain can vary, leading
to different species of sphingomyelin.[3]

e A Phosphocholine Head Group: This polar head group is attached to the C-1 hydroxyl group
of the sphingosine backbone.[2]

The generalized chemical structure of N-Acetylsphingosylphosphorylcholine is depicted
below.
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Lipid Extraction HPLC-MS/MS Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 5/5 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1504369?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1504369?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

